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Compound of Interest

Compound Name: Cefquinome
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Cat. No.: B211414

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative meta-analysis of Cefquinome for the treatment of Swine
Respiratory Disease (SRD), evaluating its performance against other common antibiotics
based on available experimental data.

Data Presentation: Comparative Efficacy

The following table summarizes the quantitative outcomes from clinical trials comparing
Cefquinome with other antibiotics for the treatment of SRD.

Sustained Cure

Treatment Group Comparator Rate (%) Study
Cefquinome Ceftiofur 64.6%

Ceftiofur Cefquinome 50.0%

Cefquinome Amoxicillin 90.5%][1] [1]

Amoxicillin Cefquinome 80.3%[1] [1]

Cefquinome Enrofloxacin 90.5%][1] [1]

Enrofloxacin Cefquinome 83.1%[1] [1]
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Experimental Protocols
Study 1: Cefquinome vs. Ceftiofur

o Objective: To evaluate the efficacy of cefquinome compared to ceftiofur for the treatment of
respiratory disease in swine under field conditions.[2]

» Study Design: A controlled and randomized field study.[2]
e Animals: 212 pigs from two Belgian farms with clinical signs of respiratory disease.[2]
o Treatment Groups:[2]

o Cefquinome: 2 mg/kg body weight, administered intramuscularly once daily.

o Ceftiofur: 3 mg/kg body weight, administered intramuscularly once daily.

e Outcome Assessment: Clinical parameters were monitored before, during, and after
treatment. The primary endpoint was the sustained cure rate, defined as the absence of
relapse for 10 days following the initial cure.[2]

Study 2: Cefquinome vs. Amoxicillin and Enrofloxacin

o Objective: To compare the therapeutic efficacy of cefquinome with amoxicillin and
enrofloxacin for bacterial respiratory diseases in store pigs.[1]

o Study Design: A controlled, randomized field trial.[1]

e Animals: Store pigs exhibiting symptoms of bacterial respiratory disease.

e Treatment Groups:[1]
o Cefquinome: 2 mg/kg body weight, administered daily for three consecutive days.
o Amoxicillin: 7.5 mg/kg body weight.

o Enrofloxacin: 2.5 mg/kg body weight.
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e Outcome Assessment: The main efficacy criteria were sustained cure rates and weight gain.

[1]

Mechanism of Action Signaling Pathways

The therapeutic efficacy of the compared antibiotics stems from their distinct mechanisms of
action, targeting different essential bacterial processes.

Beta-Lactam Antibiotics (Cefquinome, Ceftiofur,
Amoxicillin)

Cefquinome, a fourth-generation cephalosporin, along with ceftiofur (a third-generation
cephalosporin) and amoxicillin, are part of the beta-lactam class of antibiotics. Their primary
mechanism of action is the inhibition of bacterial cell wall synthesis.[3][4] They achieve this by
binding to and inactivating penicillin-binding proteins (PBPs), which are enzymes essential for
the final steps of peptidoglycan synthesis.[5] This disruption leads to a weakened cell wall and
ultimately results in bacterial cell lysis and death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Comparative Efficacy of Cefquinome for Swine
Respiratory Disease: A Meta-Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b211414#meta-analysis-of-cefquinome-treatment-for-
swine-respiratory-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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